(5,5-dimethyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methanol
Overview
Description
(5,5-dimethyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methanol, also known as 5,5-dimethyl-4,5,6,7-tetrahydroindazole-3-methanol (DMTHIM), is a synthetic compound with a wide range of potential applications in scientific research. DMTHIM is a derivative of indazole, a heterocyclic aromatic compound found in nature, and has been the subject of numerous studies in recent years.
Mechanism of Action
The mechanism of action of DMTHIM is not fully understood, but it is believed to involve the binding of the compound to specific sites on the enzyme acetylcholinesterase, which results in the inhibition of the enzyme's activity. Additionally, DMTHIM has been shown to interact with other proteins and enzymes, and may be involved in other biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMTHIM are not yet fully understood. However, the compound has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, DMTHIM has been shown to interact with other proteins and enzymes, and may be involved in other biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
The use of DMTHIM in laboratory experiments has a number of advantages, including its low cost and ease of synthesis. Additionally, the compound is relatively stable and can be stored for long periods of time without degradation. However, the compound is not very soluble in water, and must be dissolved in organic solvents in order to be used in experiments. Additionally, the compound is not very soluble in biological fluids, which can limit its use in in vivo experiments.
Future Directions
The potential applications of DMTHIM are vast, and there are numerous future directions for research. These include further studies into the compound's mechanism of action, its potential to inhibit other enzymes, and its potential to interact with proteins and other macromolecules. Additionally, further studies into the compound's biochemical and physiological effects are needed, as well as research into its potential applications in drug discovery, enzyme inhibition, and structural analysis. Finally, further research into the compound's solubility in biological fluids is needed in order to expand its use in in vivo experiments.
Synthesis Methods
DMTHIM has been synthesized in a number of different ways, with the most common method being the reaction of 4,5,6,7-tetrahydroindazole-3-carboxylic acid and (5,5-dimethyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methanol-1H-indazole-3-methanol in the presence of an acid catalyst. This reaction yields a product with a yield of up to 95%. Other methods of synthesis include the reaction of 4,5,6,7-tetrahydroindazole-3-carboxylic acid and (5,5-dimethyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methanol-1H-indazole-3-methanol in the presence of an alkaline catalyst.
Scientific Research Applications
DMTHIM has been used in a variety of scientific research applications, including drug discovery, enzyme inhibition, and structural analysis. The compound has been studied for its ability to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, DMTHIM has been used as a probe for the structure of proteins, as a ligand for metal ions, and as a substrate for enzymes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5,5-dimethyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methanol involves the reaction of 2,3-dimethyl-1H-indazole with formaldehyde followed by reduction with sodium borohydride.", "Starting Materials": [ "2,3-dimethyl-1H-indazole", "formaldehyde", "sodium borohydride", "methanol", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 2,3-dimethyl-1H-indazole (1.0 g, 6.5 mmol) in methanol (10 mL) and add formaldehyde (0.5 mL, 6.5 mmol).", "Step 2: Add hydrochloric acid (1 M, 1 mL) and stir the mixture at room temperature for 2 hours.", "Step 3: Add sodium hydroxide (1 M, 1 mL) to the reaction mixture to adjust the pH to 8-9.", "Step 4: Add sodium borohydride (0.5 g, 13 mmol) to the reaction mixture and stir at room temperature for 2 hours.", "Step 5: Quench the reaction by adding water (10 mL) and acidify the mixture with hydrochloric acid (1 M) to pH 2-3.", "Step 6: Extract the product with ethyl acetate (3 x 10 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 7: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 8: Purify the crude product by column chromatography using a mixture of hexane and ethyl acetate as the eluent to obtain the desired product as a white solid (yield: 70%)." ] } | |
CAS RN |
2168411-54-7 |
Product Name |
(5,5-dimethyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methanol |
Molecular Formula |
C10H16N2O |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
